Cas no 33617-40-2 (1,3-Benzenediol, 5-(bromomethyl)-)

• Product Name: 1,3-Benzenediol, 5-(bromomethyl)-
• CAS No: 33617-40-2
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• CID: 1459120
• PubChem ID: 16220585
• Update Time: 2025-04-20

1,3-Benzenediol, 5-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 5-(bromomethyl)-
• 5-(bromomethyl)benzene-1,3-diol
• SCHEMBL1051360
• BWXAUWJMUAOSLG-UHFFFAOYSA-N
• 3,5-dihydroxy-benzyl-bromide
• DTXSID00585302
• DB-090791
• 33617-40-2
• G80339
• 5-(bromomethyl)-1,3-dihydroxy-benzene

• Inchi： 1S/C7H7BrO2/c8-4-5-1-6(9)3-7(10)2-5/h1-3,9-10H,4H2
• InChI Key： BWXAUWJMUAOSLG-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 201.96291
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46